Cas no 2167585-89-7 (6-bromo-1-methyl-1H-indole-3-sulfonamide)

6-bromo-1-methyl-1H-indole-3-sulfonamide structure
2167585-89-7 structure
Product Name:6-bromo-1-methyl-1H-indole-3-sulfonamide
CAS No:2167585-89-7
MF:C9H9BrN2O2S
MW:289.148959875107
CID:5992196
PubChem ID:165795327
Update Time:2024-01-01

6-bromo-1-methyl-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1-methyl-1H-indole-3-sulfonamide
    • 1H-Indole-3-sulfonamide, 6-bromo-1-methyl-
    • 2167585-89-7
    • EN300-1275605
    • Inchi: 1S/C9H9BrN2O2S/c1-12-5-9(15(11,13)14)7-3-2-6(10)4-8(7)12/h2-5H,1H3,(H2,11,13,14)
    • InChI Key: IRMHZWYISWCJDW-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C=CC(Br)=C2)C(S(N)(=O)=O)=C1

Computed Properties

  • Exact Mass: 287.95681g/mol
  • Monoisotopic Mass: 287.95681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 73.5Ų

Experimental Properties

  • Density: 1.80±0.1 g/cm3(Predicted)
  • Boiling Point: 492.5±48.0 °C(Predicted)
  • pka: 10.21±0.30(Predicted)

6-bromo-1-methyl-1H-indole-3-sulfonamide Pricemore >>

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